4-(3-Fluorophenyl)pyridin-2-amine
Overview
Description
“4-(3-Fluorophenyl)pyridin-2-amine” is a chemical compound with the CAS Number: 1159815-31-2 . It has a molecular weight of 188.2 . The IUPAC name for this compound is 4-(3-fluorophenyl)-2-pyridinamine .
Molecular Structure Analysis
The InChI code for “4-(3-Fluorophenyl)pyridin-2-amine” is 1S/C11H9FN2/c12-10-3-1-2-8(6-10)9-4-5-14-11(13)7-9/h1-7H,(H2,13,14) . This indicates that the compound contains 11 carbon atoms, 9 hydrogen atoms, 1 fluorine atom, and 2 nitrogen atoms .
Physical And Chemical Properties Analysis
The compound “4-(3-Fluorophenyl)pyridin-2-amine” has a molecular weight of 188.2 . It is stored at room temperature . Unfortunately, other specific physical and chemical properties like boiling point, melting point, and density were not found in the available resources .
Scientific Research Applications
Herbicides and Insecticides
Fluorinated pyridines, such as “4-(3-Fluorophenyl)pyridin-2-amine”, are often used as starting materials in the synthesis of herbicides and insecticides. The introduction of fluorine atoms or fluorinated substituents can significantly alter the biological activity of these compounds, potentially leading to more effective pest control solutions .
Biological Property Enhancement
The modification of pyridine compounds with fluorine atoms can improve their biological properties. This includes enhancing their activity as pharmaceuticals or agrochemicals by affecting their metabolic stability, bioavailability, or binding affinity to biological targets .
Future Directions
While specific future directions for “4-(3-Fluorophenyl)pyridin-2-amine” were not found in the available resources, research in the field of medicinal chemistry continues to explore the potential of nitrogen heterocycles like pyrrolidine and pyrimidines . These compounds are being studied for their diverse pharmacological effects and potential applications in the treatment of various diseases .
Relevant Papers
The compound “4-(3-Fluorophenyl)pyridin-2-amine” is mentioned in various peer-reviewed papers and technical documents . These documents can provide more detailed information about the compound, its properties, and its potential applications.
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various types of proteins, such as receptor tyrosine kinases and serine/threonine-protein kinases . These proteins play crucial roles in cellular signaling pathways, influencing cell growth, differentiation, and metabolism.
Mode of Action
This interaction could lead to changes in the conformation of the target proteins, altering their function and impacting downstream signaling pathways .
Biochemical Pathways
Given its potential targets, it is likely that this compound influences pathways related to cell growth and differentiation, inflammation, and other cellular processes .
Pharmacokinetics
Similar compounds have been found to undergo metabolic transformations such as sulfoxidation . These transformations can impact the compound’s bioavailability and its overall pharmacokinetic profile.
Result of Action
Based on its potential targets, it is plausible that this compound could influence cellular processes such as cell growth, differentiation, and inflammation .
properties
IUPAC Name |
4-(3-fluorophenyl)pyridin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9FN2/c12-10-3-1-2-8(6-10)9-4-5-14-11(13)7-9/h1-7H,(H2,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BHKZJXNYODMJKM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)C2=CC(=NC=C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9FN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
188.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3-Fluorophenyl)pyridin-2-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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